Cas no 522-75-8 (Thioindigo)

• Product Name: Thioindigo
• CAS No: 522-75-8
• MF: C₁₆H₈O₂S₂
• MW: 296.363521575928
• MDL: MFCD00191692
• CID: 37993
• PubChem ID: 87577251
• Update Time: 2025-05-19

Thioindigo Chemical and Physical Properties

Names and Identifiers

• Thioindigo
• Vat Red 41
• C.I. 73300
• C.I. Disperse Red 364
• C.I. Solvent Red 242
• 2-(3-Oxobenzo[b]thien-2(3H)-ylidene)-benzo[b]thiophene-3(2H)-one
• (2Z)-2-(3-oxo-1-benzothiophen-2-ylidene)-1-benzothiophen-3-one
• Antinolo Red B
• Ciba Pink B
• Durindone Red B
• Durindone Red BP
• Fluorescent Red Dye
• Helindon Red BB
• Isothioindigo
• Tetra Pink B
• Thioindigo Red B
• Thioindigo Red S
• C.I. Vat Red 41
• Benzo[b]thiophen-3(2H)-one, 2-(3-oxobenzo[b]thien-2(3H)-ylidene)-
• trans-Thioindigo
• C16H8O2S2
• JOUDBUYBGJYFFP-FOCLMDBBSA-N
• O985
• 522T758
• [.delta.2,2'(3H,3'H)-Bibenzo[b]thiophene]-3,3'-dione
• (2E)-2-(3-oxo-1-benzothiophen-2-ylidene)-1-benzothiophen-3-one
• 2-(3-Oxobenzo[b]thien-2-(3H)-ylidene)-benzo[b]thiophene-3(2H)-one
• Vat Red 41;2
• AKOS025310814
• SCHEMBL1105125
• MFCD00191692
• 2-[(2E)-3-oxo-2,3-dihydro-1-benzothiophen-2-ylidene]-2,3-dihydro-1-benzothiophen-3-one
• Tina Pink B
• Q411535
• T1489
• Heliane Red 5B
• 522-75-8
• AS-56241
• Vat Red 5B
• 3H,3'H-[2,2'-Bibenzo[b]thiophenylidene]-3,3'-dione
• Thioindigo, >/=98%
• Durindone Printing Red B
• Tyrian Red A-5B
• 3844-31-3
• (E)-3H,3'H-[2,2'-Bibenzo[b]thiophenylidene]-3,3'-dione

• MDL： MFCD00191692
• Inchi： 1S/C16H8O2S2/c17-13-9-5-1-3-7-11(9)19-15(13)16-14(18)10-6-2-4-8-12(10)20-16/h1-8H/b16-15+
• InChI Key： JOUDBUYBGJYFFP-FOCLMDBBSA-N
• SMILES： S1C2C=CC=CC=2C(/C/1=C1/C(C2C=CC=CC=2S/1)=O)=O

Computed Properties

• Exact Mass: 295.99700
• Monoisotopic Mass: 295.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: Dark red powder
• Density: 1.3686 (rough estimate)
• Melting Point: 280°C(lit.)
• Boiling Point: 407.96°C (rough estimate)
• Flash Point: 177.0±18.8 °C
• Refractive Index: 1.5341 (estimate)
• PSA: 84.74000
• LogP: 4.17520
• Color index: 73300
• Solubility: Insoluble in water

Thioindigo Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：DT4330000
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Thioindigo

Thioindigo (CAS No. 522-75-8): A Versatile Compound in Modern Chemical Research

Thioindigo, with the chemical formula C₁₄H₆S₂, is a sulfur-containing heterocyclic compound characterized by a central indole-like structure. Its CAS number, CAS No. 522-75-8, uniquely identifies it in the chemical database, underscoring its significance in various scientific applications. This compound has garnered considerable attention in recent years due to its unique electronic properties and potential applications in organic electronics, photovoltaics, and pharmaceuticals.

The structure of Thioindigo consists of two thiophene rings fused to a central benzene-like core, which contributes to its distinct chemical behavior. The presence of sulfur atoms introduces electron-withdrawing effects, altering the compound's electronic properties compared to its non-sulfur analogs. This feature makes it an attractive candidate for applications requiring tunable electron affinity and conductivity.

In the realm of organic electronics, Thioindigo has been extensively studied for its potential as an electron donor or acceptor material. Recent research has highlighted its utility in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The compound's ability to form stable radicals and its high charge-carrier mobility make it particularly suitable for these applications. For instance, studies have demonstrated that thin films of Thioindigo exhibit excellent charge transport properties, which are critical for efficient device performance.

The photophysical properties of Thioindigo have also been a subject of intense investigation. Its broad absorption spectrum and high quantum yield make it an ideal candidate for use in light-emitting diodes (LEDs) and photodetectors. Researchers have explored the synthesis of various derivatives of Thioindigo to optimize its light-absorbing properties and stability under operational conditions. These efforts have led to the development of novel materials with enhanced performance characteristics.

Beyond electronics, Thioindigo has shown promise in the field of pharmaceuticals. Its unique structural features suggest potential applications as a scaffold for drug discovery. Specifically, the sulfur atoms in Thioindigo can serve as points for functionalization, allowing chemists to design molecules with tailored biological activities. Preliminary studies have indicated that certain derivatives of Thioindigo exhibit inhibitory effects on specific enzymes, making them candidates for further development as therapeutic agents.

The synthesis of Thioindigo and its derivatives has been refined over the years, with several efficient methods now available in the literature. Common approaches include cyclization reactions involving sulfur-containing precursors, followed by purification steps to isolate the desired product. The availability of reliable synthetic routes has facilitated further exploration of this compound's properties and applications.

In conclusion, Thioindigo (CAS No. 522-75-8) is a multifaceted compound with significant potential in various fields of research. Its unique structure and electronic properties make it an invaluable material for organic electronics, photovoltaics, and pharmaceuticals. As research continues to uncover new applications and optimize synthetic methodologies, Thioindigo is poised to play an increasingly important role in modern chemical science.